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Compound of Interest

Compound Name: (R)-HTS-3

Cat. No.: B10830602 Get Quote

For researchers and drug development professionals, ensuring laboratory safety and proper

chemical handling is paramount. This document provides a comprehensive, step-by-step guide

for the proper disposal of (R)-HTS-3, a potent and selective inhibitor of lysophosphatidylcholine

acyltransferase 3 (LPCAT3). Adherence to these procedures is critical for personnel safety and

environmental compliance.

(R)-HTS-3 is a research chemical and should be handled by trained professionals only. This

product is not for human or veterinary use.[1]

Key Compound Information
A summary of the essential physical and chemical properties of (R)-HTS-3 is provided below.

This information is vital for understanding the compound's characteristics during handling and

disposal.
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Property Value

Formal Name
N-[(2R)-2-(dimethylamino)-2-phenylethyl]-3,5-

difluoro-benzamide

CAS Number 2771208-83-2[1][2][3]

Molecular Formula C₁₇H₁₈F₂N₂O[1][3]

Formula Weight 304.3 g/mol [1]

Purity ≥98%[1]

Formulation A 10 mg/ml solution in ethanol[1]

Solubility Ethanol: 10 mg/ml[1]

Storage -20°C[1]

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is crucial to wear appropriate personal protective

equipment (PPE). All handling of (R)-HTS-3 should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side shields or chemical goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: Laboratory coat.

In the event of accidental exposure, follow these first-aid measures and seek immediate

medical attention:

If Inhaled: Move to fresh air.

In Case of Skin Contact: Immediately wash with soap and plenty of water.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.
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If Swallowed: Do not induce vomiting. Rinse mouth with water.

Step-by-Step Disposal Procedure
The primary method for the disposal of (R)-HTS-3 and its contaminated materials is through a

licensed professional waste disposal service. Do not attempt to dispose of this chemical down

the drain or in regular trash.

Waste Segregation:

Solid Waste: Collect all solid waste contaminated with (R)-HTS-3, including unused

product, empty vials, contaminated labware (e.g., weighing boats, pipette tips), and

contaminated PPE, in a designated and clearly labeled hazardous waste container.[4]

Liquid Waste: Collect any solutions containing (R)-HTS-3 in a separate, compatible, and

clearly labeled hazardous waste container.[4] Do not mix with other incompatible waste

streams.

Container Management:

Use only approved, sealable, and non-reactive containers for waste collection.[4][5]

Ensure containers are in good condition and are properly closed when not in use.[5][6]

Label the waste container clearly with "(R)-HTS-3 Waste," "Hazardous Waste," and any

other identifiers required by your institution's Environmental Health and Safety (EHS)

department.[4][5][6]

Storage of Waste:

Store the hazardous waste container in a designated, well-ventilated, and secure area

away from incompatible materials.

Follow your institution's guidelines for the maximum allowable accumulation time for

hazardous waste.

Arranging for Disposal:
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Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Provide them with all necessary information about the waste, including the name of the

chemical and the estimated quantity.

Experimental Protocols
Currently, there are no established experimental protocols for the chemical neutralization or

deactivation of (R)-HTS-3 at the laboratory level. Therefore, the mandated procedure is the

collection and disposal of the chemical waste by a licensed and approved waste management

facility.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of (R)-HTS-3 waste in a

laboratory setting.
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Start: (R)-HTS-3 Waste Generation
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Click to download full resolution via product page

Caption: Disposal workflow for (R)-HTS-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. selleckchem.com [selleckchem.com]

3. medkoo.com [medkoo.com]

4. benchchem.com [benchchem.com]

5. geo.utexas.edu [geo.utexas.edu]

6. louisville.edu [louisville.edu]

To cite this document: BenchChem. [Essential Guide to the Safe Disposal of (R)-HTS-3].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830602#r-hts-3-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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